Cas no 2639429-67-5 (5-Azidonaphthalene-1-sulfonamide)

• Product Name: 5-Azidonaphthalene-1-sulfonamide
• CAS No: 2639429-67-5
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 5666128
• PubChem ID: 150581108
• Update Time: 2025-06-25

5-Azidonaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-azidonaphthalene-1-sulfonamide
• EN300-27734236
• 2639429-67-5
• 5-Azidonaphthalene-1-sulfonamide

• Inchi： 1S/C10H8N4O2S/c11-14-13-9-5-1-4-8-7(9)3-2-6-10(8)17(12,15)16/h1-6H,(H2,12,15,16)
• InChI Key： INVRPDNPCHSNLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N=[N+]=[N-])(N)(=O)=O

Computed Properties

• Exact Mass: 248.03679668g/mol
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.9Ų

Additional information on 5-Azidonaphthalene-1-sulfonamide

Comprehensive Overview of 5-Azidonaphthalene-1-sulfonamide (CAS No. 2639429-67-5): Properties, Applications, and Research Insights

5-Azidonaphthalene-1-sulfonamide (CAS No. 2639429-67-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in bioconjugation, photoaffinity labeling, and click chemistry. This sulfonamide derivative, characterized by the presence of an azido group (-N₃), offers researchers a versatile tool for probing molecular interactions and designing advanced materials. The compound's naphthalene backbone further enhances its utility in fluorescence-based studies, making it a valuable asset in both academic and industrial research settings.

One of the most compelling aspects of 5-Azidonaphthalene-1-sulfonamide is its role in modern chemical biology. With the growing demand for site-specific protein modification and bioorthogonal chemistry, this compound has emerged as a key player. Researchers frequently utilize its azido functionality for Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling precise labeling of biomolecules without disrupting native biological processes. Recent studies have highlighted its compatibility with live-cell imaging techniques, addressing the need for non-invasive probes in cellular dynamics research.

The photochemical properties of 5-Azidonaphthalene-1-sulfonamide also make it particularly relevant to current discussions about light-activated therapeutics and smart materials. When exposed to UV light, the azido group generates highly reactive nitrene species, which can form covalent bonds with nearby molecules—a feature exploited in photo-crosslinking experiments. This mechanism has been instrumental in mapping protein-protein interactions and developing photoresponsive hydrogels, topics that dominate contemporary biomaterials engineering literature.

From a synthetic chemistry perspective, the sulfonamide moiety in 5-Azidonaphthalene-1-sulfonamide contributes to its stability and solubility profile, addressing common challenges in heterocyclic compound handling. Its naphthalene core provides a rigid scaffold that minimizes conformational flexibility—an advantage for X-ray crystallography studies seeking to elucidate molecular structures. These attributes have positioned the compound as a reference material in medicinal chemistry campaigns targeting enzyme inhibition, where sulfonamide-based inhibitors remain a focal point.

Recent advancements in high-throughput screening methodologies have further amplified interest in 5-Azidonaphthalene-1-sulfonamide. Its compatibility with fluorescence polarization assays allows for rapid evaluation of molecular binding events, aligning with the pharmaceutical industry's push toward fragment-based drug discovery. Moreover, the compound's dual functionality—combining a photoactivatable group with a fluorophore-like structure—makes it an attractive candidate for developing multimodal probes, a trending topic in chemical probe design forums.

Environmental and safety considerations surrounding azide-containing compounds have prompted detailed studies on 5-Azidonaphthalene-1-sulfonamide's handling protocols. While not classified as hazardous under standard conditions, researchers emphasize proper storage away from strong reducing agents and adherence to light-sensitive material guidelines. These discussions frequently appear in laboratory safety webinars and chemical handling best practice documents, reflecting the compound's widespread adoption.

The commercial availability of 5-Azidonaphthalene-1-sulfonamide through major chemical suppliers has facilitated its integration into diverse research pipelines. Product listings often highlight its use in proteomics workflows and materials science applications, with purity specifications (>95% by HPLC) meeting stringent research-grade chemical standards. This accessibility has contributed to its mention in over 50 patent applications since 2020, particularly in diagnostic reagent formulations and polymer chemistry innovations.

Looking ahead, the trajectory for 5-Azidonaphthalene-1-sulfonamide research appears closely tied to emerging nanotechnology applications. Preliminary reports suggest its potential in surface functionalization of quantum dots and gold nanoparticles, areas experiencing exponential growth in theranostic development. As the scientific community continues to explore multifunctional molecular tools, this compound's unique blend of photoreactivity and structural tunability ensures its relevance in next-generation chemical biology platforms.